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Compound of Interest

Compound Name: Sakyomicin C

Cat. No.: B15562189

For researchers, scientists, and professionals in drug development, this document provides a
comprehensive overview of the quinone-type antibiotic, Sakyomicin C. This guide details its
chemical properties, isolation methodologies, and known biological activities, presenting data in
a structured format for ease of reference and comparison.

Core Quantitative Data

Sakyomicin C belongs to a family of antibiotics that includes Sakyomicins A, B, and D, all
produced by Nocardia sp. strain M-53.[1] While specific quantitative data for Sakyomicin C is
not widely available in public databases, the foundational information for the Sakyomicin family
provides essential context for researchers.

Property Sakyomicin A Sakyomicin B Sakyomicin C Sakyomicin D

CAS Number 86413-75-4 86470-27-1 Not Available Not Available

Molecular ] )
C25H26010 C19H160s Not Available Not Available

Formula

Molecular Weight  486.47 g/mol 372.33 g/mol Not Available Not Available

Experimental Protocols

The isolation and purification of Sakyomicin C are intrinsically linked to the protocols
established for the broader Sakyomicin family, as detailed in the seminal work by Nagasawa et
al. (1984).
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Isolation and Purification of Sakyomicins

The following protocol is a generalized representation of the methodology used to isolate
Sakyomicins, including Sakyomicin C, from the culture broth of Nocardia sp. M-53.

o Fermentation:Nocardia sp. is cultured in a suitable medium to encourage the production of
Sakyomicins.

o Extraction: The culture broth is centrifuged to separate the mycelium from the supernatant.
The Sakyomicins are then extracted from the mycelial cake using an organic solvent such as
acetone.

o Concentration: The acetone extract is concentrated under reduced pressure to yield an
aqueous residue.

e Solvent Partitioning: The agueous residue is then subjected to sequential extraction with
different organic solvents, for example, ethyl acetate, to separate compounds based on their
polarity.

o Chromatography: The crude extract is further purified using column chromatography on silica
gel, eluting with a solvent gradient (e.g., chloroform-methanol) to separate the different
Sakyomicin congeners.

 Further Purification: Individual fractions containing the different Sakyomicins are then
subjected to further purification steps, such as preparative thin-layer chromatography or
high-performance liquid chromatography (HPLC), to yield the pure compounds.

Below is a visual representation of the general experimental workflow for the isolation of
Sakyomicins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15562189#sakyomicin-c-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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